Cas no 26782-75-2 ((S)-2-Bromo-3-methylbutanoic acid)

• Product Name: (S)-2-Bromo-3-methylbutanoic acid
• CAS No: 26782-75-2
• MF: C₅H₉BrO₂
• MW: 181.027761220932
• CID: 53009
• PubChem ID: 24869940
• Update Time: 2025-04-18

(S)-2-Bromo-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Bromo-3-methylbutanoic acid
• (S)-2-Bromoisovaleric acid
• (S)-(-)-2-BROMO 3-METHYLBUTANOIC ACID
• (S)-2-BROMO-3-METHYLBUTYRIC ACID
• (S)-(-)-2-Bromo-3-methylbutyric acid
• (S)-3-methyl-2-bromobutanoic acid
• 2S-2-bromo-3-methylbutanoic acid
• 462101_ALDRICH
• AC1L45CQ
• PubChem13816
• S-2-Bromo-3-methyl-butyric acid
• SBB065818
• 2-bromo-3-methyl butanoic acid
• A818601
• EN300-6475351
• (s)-a-bromoisovaleric acid
• (S)-(-)-2-Bromo-3-methylbutyric acid, 96%
• 26782-75-2
• MFCD00210114
• (S)-alpha-bromoisovaleric acid
• S-2-Bromo-3-methylbutyric acid
• UNII-E1174557W4
• (-)-2-Bromo-3-methylbutyric acid
• alpha-Bromoisovaleric acid, (S)-
• AKOS016845978
• Q27276724
• DTXSID801295753
• 2-Bromoisovaleric acid, (-)-
• E1174557W4
• UEBARDWJXBGYEJ-BYPYZUCNSA-N
• .ALPHA.-BROMOISOVALERIC ACID (S)-FORM [MI]
• (2S)-2-bromo-3-methyl-butanoic acid
• (S)-2-BROMO-3-METHYLBUTANOICACID
• Butanoic acid, 2-bromo-3-methyl-, (2S)-
• (2S)-2-bromo-3-methylbutanoic acid
• .ALPHA.-BROMOISOVALERIC ACID, (S)-
• alpha-Bromoisovaleric acid (S)-form [MI]
• SCHEMBL1605152
• AMY13608
• J-016542
• (S)-?-bromoisovaleric acid
• (S)-()-2-Bromo-3-methylbutyric acid
• 626-561-7
• H27319
• DTXCID901726276

• MDL： MFCD00210114
• Inchi： 1S/C5H9BrO2/c1-3(2)4(6)5(7)8/h3-4H,1-2H3,(H,7,8)/t4-/m0/s1
• InChI Key： UEBARDWJXBGYEJ-BYPYZUCNSA-N
• SMILES： Br[C@H](C(=O)O)C(C)C

Computed Properties

• Exact Mass: 179.97857
• Monoisotopic Mass: 179.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not available
• Density: 1.4210 (rough estimate)
• Melting Point: 39-44 °C (lit.)
• Boiling Point: 90-100 °C/0.5 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4790 (estimate)
• PSA: 37.3
• Solubility: Not available
• Specific Rotation: -21 º (c=37 in benzene)
• Optical Activity: [α]22/D −21°, c = 37 in benzene

(S)-2-Bromo-3-methylbutanoic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H314-H332
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： 26-27-28-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R20/21/22;R34
• Safety Term：S26;S27;S28;S36/37/39;S45